Cas no 16947-82-3 (BOC-Cys(Et)-OH)

• Product Name: BOC-Cys(Et)-OH
• CAS No: 16947-82-3
• MF: C₁₀H₁₉NO₄S
• MW: 249.327162027359
• MDL: MFCD00076919
• CID: 87769
• PubChem ID: 7018740
• Update Time: 2025-04-18

BOC-Cys(Et)-OH Chemical and Physical Properties

Names and Identifiers

• (R)-2-((tert-Butoxycarbonyl)amino)-3-(ethylthio)propanoic acid
• (2R)-3-ethylsulfanyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Boc-Cys(Et)-OH
• Boc-S-ethyl-L-cysteine
• N-(TERT-BUTOXYCARBONYL)-S-ETHYL-L-CYSTEINE
• Boc-(S-ethyl)Cys-OH
• N-Boc-S-ethyl-L-cysteine
• Boc-Cys[S-Et]Oh
• Boc-L-Cys(Et)-OH
• BOC-CYS(SC2H5)-OH
• BOC-CYSTEINE(ET)-OH
• N-ALPHA-T-BUTOXYCARBONYL-S-ETHYL-L-CYSTEINE
• Boc-S-ethyl-L-cysteine≥ 98% (HPLC)
• AKOS015836478
• N-(tert-butoxycarbonyl)-S-ethyl-L-cysteine (Boc-L-Cys(Et)-OH)
• SCHEMBL3068819
• MFCD00076919
• A882092
• (R)-2-(tert-butoxycarbonylamino)-3-(ethylthio)propanoic acid
• S-ethyl-N-t-butoxycarbonyl-L-cysteine
• EN300-6730565
• ?BOC-CYS(ET)-OH
• DTXSID00427011
• AS-49035
• FD21312
• IBCCMMVPGKVLAX-ZETCQYMHSA-N
• S-ethyl-N-t-butyloxycarbonyl-L-cysteine
• AKOS015907863
• 16947-82-3
• CS-0169317
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(ethylsulfanyl)propanoic acid
• (2R)-2-[(tert-butoxycarbonyl)amino]-3-(ethylsulfanyl)propanoic acid
• BOC-Cys(Et)-OH

• MDL： MFCD00076919
• Inchi： 1S/C10H19NO4S/c1-5-16-6-7(8(12)13)11-9(14)15-10(2,3)4/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)/t7-/m0/s1
• InChI Key： IBCCMMVPGKVLAX-ZETCQYMHSA-N
• SMILES： S(CC)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 249.10300
• Monoisotopic Mass: 249.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 400.3±40.0 °C at 760 mmHg
• Flash Point: 195.9±27.3 °C
• Refractive Index: 1.5
• PSA: 100.93000
• LogP: 2.10830
• Solubility: Not determined
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

BOC-Cys(Et)-OH Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives